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Compound of Interest

Compound Name: N,N-Dimethylisopropylamine

Cat. No.: B1584523

An In-depth Technical Guide to N,N-Dimethylisopropylamine: Properties, Synthesis, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N,N-Dimethylisopropylamine
(DMIPA), a tertiary amine of significant interest in various chemical and pharmaceutical sectors.
Designed for researchers, scientists, and drug development professionals, this document
delves into the core chemical properties, synthesis methodologies, key applications, and critical
safety protocols associated with this versatile compound.

Core Chemical Identity and Physical Properties

N,N-Dimethylisopropylamine, systematically named N,N-dimethylpropan-2-amine, is a
branched-chain aliphatic tertiary amine.[1][2] Its structure, featuring an isopropy! group and two
methyl groups attached to a central nitrogen atom, imparts specific steric and electronic
properties that define its chemical behavior.[2] These characteristics, such as its basicity and
nucleophilicity, are fundamental to its utility in organic synthesis.

The physical properties of DMIPA are critical for its handling, storage, and application in
experimental and industrial settings. Its high volatility and low flash point, for instance,
necessitate stringent safety measures to mitigate fire and explosion risks.

Table 1: Key Chemical and Physical Properties of N,N-Dimethylisopropylamine
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Property Value Source(s)
Molecular Formula CsHisN [1103114]
Linear Formula (CH3)2CHN(CH5)2 [5]1[6]
Molecular Weight 87.16 g/mol [11[31[5]
CAS Number 996-35-0 [1][5]
EC Number 213-635-5 [1][5]
Appearance Colorless liquid [21[31[7]
Odor Strong, amine-like [2]
Boiling Point 65.5 °C at 752 mm Hg [31[71[8]
Melting Point -115.88 °C (estimate) [718]
Density 0.715 g/mL at 25 °C [3][7][8]
Flash Point -9 °C to -24.8 °C (closed cup) [61[719]

Refractive Index (n2°/D)

1.3905

(31718l

Vapor Pressure

18.99 kPa at 20 °C

[317]

Solubility

Good solubility in organic

solvents; less soluble in water.

[2]

Synthesis Methodology: Reductive Amination

From a synthetic chemistry perspective, the most direct and common laboratory-scale

preparation of N,N-Dimethylisopropylamine involves the reductive amination of acetone with

dimethylamine. This method is favored for its high efficiency and relatively clean reaction
profile. The causality behind this choice is the ready availability of the starting materials and the
robustness of the reaction, which proceeds via the formation of an iminium ion intermediate
that is subsequently reduced to the target tertiary amine.

Experimental Protocol: Laboratory-Scale Synthesis
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This protocol describes a self-validating system where the identity and purity of the final
product can be confirmed through standard analytical techniques.

Step 1: Iminium lon Formation

 In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C),
combine dimethylamine (2.0 equivalents, typically as a solution in THF or ethanol) with
acetone (1.0 equivalent).

e Add a suitable dehydrating agent, such as anhydrous magnesium sulfate, to drive the
equilibrium towards the formation of the iminium intermediate.

 Stir the mixture at low temperature for 30-60 minutes. The choice to maintain a low
temperature is critical to control the exothermicity of the initial reaction and prevent unwanted
side reactions.

Step 2: Reduction

e While maintaining the low temperature, slowly add a mild reducing agent such as sodium
borohydride (NaBHa4) (1.5 equivalents) in small portions. The use of a mild reductant is
deliberate to selectively reduce the iminium ion without affecting the ketone starting material.
Catalytic hydrogenation over a nickel catalyst is an alternative industrial method.[10]

 After the addition is complete, allow the reaction to slowly warm to room temperature and stir
for an additional 4-6 hours or until TLC/GC analysis indicates the complete consumption of
the starting materials.

Step 3: Workup and Purification

o Carefully quench the reaction by the slow addition of water to decompose any remaining
reducing agent.

e Add a strong base, such as 30% NaOH solution, to bring the pH to >12. This step is
essential to deprotonate the amine product, making it free-base and extractable into an
organic solvent.
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o Extract the aqueous layer three times with a low-boiling-point organic solvent like diethyl
ether or dichloromethane.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the solvent under reduced pressure using a rotary
evaporator.

» Purify the crude product via fractional distillation. Given the boiling point of DMIPA (65.5 °C),
this step effectively separates it from residual solvent and any higher-boiling impurities.[3][7]

Step 4: Characterization

o Confirm the identity and purity of the isolated N,N-Dimethylisopropylamine using *H NMR,
13C NMR, and GC-MS analysis.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of DMIPA via reductive amination.
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Industrial and Research Applications

N,N-Dimethylisopropylamine's utility stems from its properties as a tertiary amine, making it a
valuable intermediate and catalyst.

¢ Intermediate in Chemical Synthesis: DMIPA is used as a building block in the production of
more complex molecules, including pharmaceuticals and agrochemicals.[2] It serves as an
alkylating agent for producing compounds like N-methylaniline.[3][4]

e Process Regulators and Catalysts: Its basic nature allows it to function as a catalyst in
various chemical reactions, such as polyurethane and epoxy polymerizations.[1] In these
contexts, it acts as a base catalyst to accelerate curing and polymerization processes.

e Specialty Chemicals: A notable application is in the preparation of hypergolic ionic liquids.[3]
[4] These advanced materials can ignite spontaneously upon contact with an oxidizer,
making them relevant in propellant technology.[4] The reaction involves the neutralization of
DMIPA with an acid like hydrazoic acid to form the ionic salt.[3][4]

Safety, Handling, and Storage

The hazardous nature of N,N-Dimethylisopropylamine requires strict adherence to safety
protocols. It is a highly flammable, corrosive, and toxic substance.[1][11][12]

Table 2: GHS Hazard Classifications
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Hazard Code Description Class
Highly flammable liquid and o
H225 Flammable Liquid 2
vapour
H302 Harmful if swallowed Acute Toxicity 4 (Oral)
Causes severe skin burns and
H314 Skin Corrosion 1A/1B
eye damage
H331/H330 Toxic or Fatal if inhaled Acute Toxicity 2/3 (Inhalation)

Toxic or may cause long
H411 / H413 lasting harmful effects to Aquatic Chronic 2/4

aguatic life

(Source: Consolidated from[1][6][9][11][12])

Protocol for Safe Handling and Storage

Engineering Controls: Always handle this chemical inside a certified chemical fume hood to
control exposure to its toxic and irritating vapors.[11] Use explosion-proof electrical and
ventilation equipment due to its high flammability.[12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), a lab coat, and splash-proof goggles with a face shield.[11][12] An
appropriate respirator (e.g., type ABEK filter) must be used for tasks with high inhalation risk.

[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][11][12]
Keep the container away from heat, sparks, open flames, and other ignition sources.[11][12]
The storage area should be locked or accessible only to authorized personnel.[11]

Grounding: Ground and bond containers and receiving equipment during transfer to prevent
static discharge, which can be an ignition source.[11][12]

Spill Management: In case of a spill, evacuate the area. Use non-sparking tools and an
absorbent material to clean up. Dispose of waste in accordance with local, state, and federal

regulations.
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o First Aid:

o

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[11][12]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention.[11]
[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[9][11]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Safety Logic Diagram
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Caption: Logical relationships between DMIPA hazards and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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